Cas no 177942-47-1 (3'-Fluoro-2'-methylacetophenone)

• Product Name: 3'-Fluoro-2'-methylacetophenone
• CAS No: 177942-47-1
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 112761
• PubChem ID: 20112182
• Update Time: 2025-06-26

3'-Fluoro-2'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-fluoro-2-methylphenyl)-
• 3'-Fluoro-2'-methylacetophenone
• Ethanone, 1-(3-fluoro-2-methylphenyl)- (9CI)
• SCHEMBL17040388
• 177942-47-1
• CS-0448797
• MFCD09832257
• EN300-1859033
• 1-(3-fluoro-2-methylphenyl)ethan-1-one
• 1-(3-fluoro-2-methylphenyl)ethanone
• AKOS006280483
• JS-4554
• 3'-Fluoro-2'-Methylacetophenone, 97%
• DB-276047
• ETHANONE, 1-(3-FLUORO-2-METHYLPHENYL)-

• MDL： MFCD09832257
• Inchi： 1S/C9H9FO/c1-6-8(7(2)11)4-3-5-9(6)10/h3-5H,1-2H3
• InChI Key： XVVKIGRXVZJHKA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C)=O)=C1C

Computed Properties

• Exact Mass: 152.06377
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: 1.5105
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Fluoro-2'-methylacetophenone

Introduction to 3'-Fluoro-2'-methylacetophenone (CAS No. 177942-47-1)

3'-Fluoro-2'-methylacetophenone, with the CAS number 177942-47-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro substituent and a methyl group attached to the acetophenone backbone. These structural features endow 3'-Fluoro-2'-methylacetophenone with a range of chemical properties that make it an attractive starting material for various synthetic pathways.

The chemical formula of 3'-Fluoro-2'-methylacetophenone is C₁₀H₁₀FO, and its molecular weight is 166.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its application in various scientific and industrial processes.

In the realm of medicinal chemistry, 3'-Fluoro-2'-methylacetophenone has shown promise as an intermediate in the synthesis of bioactive molecules. Recent research has highlighted its potential in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 3'-Fluoro-2'-methylacetophenone exhibit potent anti-inflammatory and analgesic properties. These findings suggest that the compound could be a valuable precursor in the design of new drugs targeting inflammatory diseases and pain management.

The fluoro substituent in 3'-Fluoro-2'-methylacetophenone plays a crucial role in modulating its biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic profiles. This property makes 3'-Fluoro-2'-methylacetophenone particularly suitable for use in drug discovery programs aimed at developing compounds with enhanced bioavailability and reduced toxicity.

Beyond its applications in medicinal chemistry, 3'-Fluoro-2'-methylacetophenone has also found utility in other areas of chemical research. In organic synthesis, it serves as a building block for the construction of complex molecules with diverse functionalities. For example, it can be used as a starting material for the synthesis of fluorinated aromatics, which are important intermediates in the production of agrochemicals and specialty chemicals.

The synthetic versatility of 3'-Fluoro-2'-methylacetophenone has been further explored through various reaction pathways. One notable method involves the use of transition-metal-catalyzed cross-coupling reactions to introduce additional functional groups onto the molecule. This approach has been successfully applied to synthesize a wide range of derivatives with tailored properties, expanding the scope of potential applications for this compound.

In addition to its synthetic applications, 3'-Fluoro-2'-methylacetophenone has been studied for its environmental impact. Research conducted by environmental scientists has shown that the compound is biodegradable under aerobic conditions and does not pose significant ecological risks when used responsibly. This environmental compatibility further enhances its appeal as a sustainable chemical building block.

The commercial availability of 3'-Fluoro-2'-methylacetophenone has also contributed to its widespread use in both academic and industrial settings. Several leading chemical suppliers offer high-purity forms of this compound, ensuring consistent quality for research and development purposes. The ease of access to high-quality materials facilitates rapid progress in scientific investigations involving this versatile intermediate.

In conclusion, 3'-Fluoro-2'-methylacetophenone (CAS No. 177942-47-1) is a multifaceted organic compound with significant potential across various fields of chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic versatility and favorable biological properties, make it an invaluable tool for scientists working on the development of new drugs, materials, and chemical processes. As research continues to uncover new applications for this compound, it is likely to remain a focal point of interest in the scientific community for years to come.